Cas no 1097813-82-5 (2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide)

• Product Name: 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• CAS No: 1097813-82-5
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 5166623
• Update Time: 2025-11-05

2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• 2-[1,4]Diazepan-1-yl-N-indan-5-yl-acetamide

• Inchi： 1S/C16H23N3O/c20-16(12-19-9-2-7-17-8-10-19)18-15-6-5-13-3-1-4-14(13)11-15/h5-6,11,17H,1-4,7-10,12H2,(H,18,20)
• InChI Key： LSRVDEZKWCPBFG-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCCC1)NC1C=CC2=C(C=1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 1.7
• Topological Polar Surface Area: 44.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

Introduction to 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide (CAS No. 1097813-82-5) and Its Emerging Applications in Chemical Biology

2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide, identified by the CAS number 1097813-82-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of diazepane derivatives, which are known for their broad spectrum of biological activities, including potential applications in central nervous system (CNS) disorders, inflammation, and cancer. The presence of both the diazepan-1-yl and indenyl moieties in its molecular framework suggests a high degree of structural rigidity, which may contribute to its binding affinity and selectivity towards specific biological targets.

The acetamide functional group at the N-position introduces a polar moiety that enhances solubility and interacts favorably with hydrophilic regions of proteins. This dual interaction capability—hydrophobic stacking interactions with aromatic residues and hydrogen bonding with polar side chains—makes 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide a promising candidate for drug discovery efforts. Recent studies have highlighted the importance of such multifunctional scaffolds in developing next-generation therapeutics that can modulate multiple biological pathways simultaneously.

In the context of modern drug discovery, computational modeling and high-throughput screening (HTS) have been instrumental in identifying novel bioactive compounds. The structural features of 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide make it an attractive scaffold for virtual screening campaigns aimed at identifying inhibitors or modulators of enzyme targets such as kinases, phosphodiesterases, and ion channels. For instance, computational docking studies have suggested that this compound may interact with the ATP-binding pockets of certain kinases, potentially leading to the development of kinase inhibitors with improved selectivity over existing agents.

Moreover, the diazepan ring system is well-documented for its ability to modulate neurotransmitter systems. Specifically, diazepane derivatives have been explored as potential ligands for GABA receptors and other CNS-related targets. The structural motif of 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide aligns with this pharmacological profile, raising the possibility that it could exhibit anxiolytic or neuroprotective effects. Preliminary in vitro assays have indeed shown promising activity in models relevant to CNS disorders, although further investigation is warranted to fully elucidate its mechanism of action.

The indenyl moiety further enhances the complexity of this compound by introducing additional aromatic rings that can participate in π-stacking interactions with biological targets. Such interactions are critical for drug binding affinity and have been exploited in numerous successful drug candidates. The combination of these structural elements—diazepan ring for CNS modulation and indenyl moiety for enhanced binding—makes 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide a versatile scaffold for medicinal chemistry innovation.

Recent advances in synthetic chemistry have enabled the efficient preparation of analogs based on this core structure. For example, modifications at the N-position or introduction of additional substituents on the indenyl ring can be readily achieved using established synthetic protocols. This flexibility allows researchers to fine-tune pharmacokinetic properties such as solubility and metabolic stability while maintaining or enhancing biological activity. Such synthetic accessibility is crucial for translating promising leads into viable drug candidates.

In addition to its potential as a standalone therapeutic agent, 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-yl)acetamide may serve as a valuable scaffold for structure-based drug design. High-resolution crystal structures of protein targets complexed with this compound could provide critical insights into its binding mode and guide further optimization efforts. Collaborative efforts between computational chemists and experimental biologists are essential to accelerate these endeavors and bring new treatments to fruition.

The growing interest in multitarget drugs has also positioned 2-(1,4-diazepan-1-yl)-N-(2,3-dihydro-1H-inden-5-y l)acetamide as a candidate for such strategies. By simultaneously interacting with multiple protein targets involved in a disease pathway, such compounds can offer synergistic effects that single-target drugs may not achieve. For instance, if this molecule exhibits inhibitory activity against both an enzyme and a receptor involved in inflammation pathways, it could represent a novel therapeutic approach with broader clinical utility.

From a regulatory perspective, compounds like 2-(1,4-diazepan - 1 - yl)-N-( 2 , 3 - dihydro - 1 H - inden - 5 - yl ) acetamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are typically required to assess toxicity profiles and pharmacokinetic parameters. These studies provide essential data for regulatory submissions to agencies such as the FDA or EMA (European Medicines Agency), which oversee drug approval processes globally.

The development pipeline for CAS No. 10978 13 - 82 - 5 remains dynamic as new research emerges. Ongoing investigations are exploring its potential applications beyond CNS disorders into areas such as immunomodulation or anti-cancer therapy. The adaptability of its molecular framework allows chemists to explore diverse chemical space while maintaining key pharmacophoric elements essential for biological activity.

In conclusion,2-( 1 , 4 - diazepan - 1 - yl ) - N -( 2 , 3 - dihydro - 1 H - inden - 5 - yl ) acetamide (CAS No. 10978 13 - 82 - 5) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery efforts. Its unique combination of pharmacophoric elements positions it as a versatile scaffold for developing novel therapeutics targeting various diseases affecting human health today.